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Dielectrophoresis (DEP) has emerged as a powerful, label-free technique for the manipulation,

separation, and characterization of microparticles and biological cells. The choice of software

for analyzing DEP phenomena is critical for obtaining accurate and reproducible results. This

guide provides an objective comparison of different software options for DEP analysis,

supported by available experimental data, to aid researchers in selecting the most suitable tool

for their specific needs.

Key Software for DEP Analysis
Four primary software and hardware/software systems are commonly utilized in DEP analysis:

OpenDEP: An open-source platform combining a lab-on-a-chip (LoC) device with Python-

based software for acquiring and processing DEP spectra.[1][2]

3DEP: A commercial system from DEPtech for DEP analysis, often used as a benchmark for

validating new systems.[1]

COMSOL Multiphysics: A powerful finite element analysis software used for simulating the

physics of DEP, including electric field distribution and particle trajectories.[3][4][5][6]

LabVIEW: A graphical programming environment from National Instruments, widely used for

automating DEP experiments, controlling instrumentation, and acquiring data in real-time.[7]
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[8][9]

Quantitative Performance Comparison
The following table summarizes the quantitative performance of the different software based on

available data. It is important to note that direct comparisons are limited due to the varied

nature of the software and the specific experimental contexts in which the data was generated.

Feature OpenDEP 3DEP
COMSOL
Multiphysics

LabVIEW

Analysis Type

DEP spectra

acquisition and

analysis

DEP spectra

acquisition and

analysis

Simulation of

DEP forces and

particle

trajectories

Automation of

DEP

experiments and

data acquisition

Key Performance

Metric

Accuracy in

determining

cellular electrical

properties

Accuracy in

determining

cellular electrical

properties

Cell separation

efficiency, DEP

force calculation

Throughput of

automated

analysis

Reported

Accuracy/Efficien

cy

Crossover

frequencies

determined were

in good

agreement with

3DEP.[1]

Considered a

validated

commercial

standard.[1]

Separation

efficiency of 98%

for live and dead

yeast cells has

been reported in

a specific

simulation.[4]

Enables high-

throughput

analysis by

automating cell

tracking and data

acquisition.[7][8]

[9][10]

Data Source

Experimental

comparison with

3DEP.[1]

Comparison with

OpenDEP.[1]

Primarily

simulation-based

with some

experimental

validation.[3][4]

[11]

Experimental

setups for

automated

characterization.

[7][8][9]

Open Source Yes[1] No No No

Experimental Protocols and Methodologies

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/Program-structure-of-the-automatic-system-for-DFS-using-LabVIEW-This-structure-consists_fig2_320218937
https://www.researchgate.net/publication/342948056_A_Novel_Automatic_Segmentation_and_Tracking_Method_to_Measure_Cellular_Dielectrophoretic_Mobility_from_Individual_Cell_Trajectories_for_High_Throughput_Assay
https://pubmed.ncbi.nlm.nih.gov/37867645/
https://pubmed.ncbi.nlm.nih.gov/37867645/
https://www.researchgate.net/publication/371244588_Electrode-based_dielectrophoretic_separation_of_live_and_dead_yeast_cells
https://www.rsc.org/binaries/loc/2010/pdfs/Papers/303_0243.pdf
https://www.researchgate.net/figure/Program-structure-of-the-automatic-system-for-DFS-using-LabVIEW-This-structure-consists_fig2_320218937
https://www.researchgate.net/publication/342948056_A_Novel_Automatic_Segmentation_and_Tracking_Method_to_Measure_Cellular_Dielectrophoretic_Mobility_from_Individual_Cell_Trajectories_for_High_Throughput_Assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC7239758/
https://pubmed.ncbi.nlm.nih.gov/37867645/
https://pubmed.ncbi.nlm.nih.gov/37867645/
https://asmedigitalcollection.asme.org/IMECE/proceedings/IMECE2018/52026/V003T04A026/273752
https://www.researchgate.net/publication/371244588_Electrode-based_dielectrophoretic_separation_of_live_and_dead_yeast_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC9325439/
https://www.rsc.org/binaries/loc/2010/pdfs/Papers/303_0243.pdf
https://www.researchgate.net/figure/Program-structure-of-the-automatic-system-for-DFS-using-LabVIEW-This-structure-consists_fig2_320218937
https://www.researchgate.net/publication/342948056_A_Novel_Automatic_Segmentation_and_Tracking_Method_to_Measure_Cellular_Dielectrophoretic_Mobility_from_Individual_Cell_Trajectories_for_High_Throughput_Assay
https://pubmed.ncbi.nlm.nih.gov/37867645/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols are crucial for reproducing and validating results. Below are

summaries of typical methodologies employed with each software.

OpenDEP: DEP Spectra Acquisition and Analysis
The experimental protocol for OpenDEP involves the use of a custom-designed lab-on-a-chip

(LoC) with indium tin oxide (ITO) electrodes.[1]

Experimental Workflow:

Cell Preparation DEP Experiment Data Analysis (OpenDEP Software)

Cell Culture Cell Suspension in DEP Buffer Load Cells into LoC Apply AC Electric Field Acquire Images (Before & After Field) Image Processing & Brightness Analysis Generate DEP Spectra Estimate Cellular Electrical Parameters

Click to download full resolution via product page

Experimental workflow for DEP analysis using the OpenDEP platform.

Key Steps:

Cell Preparation: Cells are cultured and suspended in a low-conductivity DEP buffer.

DEP Experiment: The cell suspension is loaded into the OpenDEP LoC. An AC electric field

is applied across a range of frequencies. Images of the cell distribution are captured before

and after the field is applied at each frequency.

Data Analysis: The OpenDEP Python software processes the captured images. It calculates

the change in brightness due to cell movement, which is proportional to the DEP force. This

data is used to generate a DEP spectrum (DEP force vs. frequency), from which cellular

electrical properties like membrane capacitance and cytoplasm conductivity are estimated.[1]

COMSOL Multiphysics: Simulation of Cell Separation
COMSOL Multiphysics is used to model the behavior of cells in a microfluidic device under the

influence of DEP forces.
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Simulation Workflow:

Model Setup Simulation Post-Processing

Define Geometry (Microchannel, Electrodes) Define Materials (Fluid, Cells) Define Physics (Laminar Flow, Electric Currents, Particle Tracing) Generate Mesh Solve Equations Visualize Results (Particle Trajectories, Electric Field) Quantify Separation Efficiency

Click to download full resolution via product page

Workflow for simulating DEP-based cell separation in COMSOL Multiphysics.

Key Steps:

Model Setup: The geometry of the microfluidic device, including the channel and electrodes,

is created. Material properties for the fluid and the cells (permittivity, conductivity) are

defined. The relevant physics interfaces are selected, typically including Laminar Flow,

Electric Currents, and Particle Tracing for Fluid Flow.

Simulation: The geometry is meshed, and the governing equations for fluid flow, electric

fields, and particle motion are solved.

Post-Processing: The simulation results are visualized to show particle trajectories and the

electric field distribution. The separation efficiency is quantified by counting the number of

particles of each type that reach the desired outlets.[3][4]

LabVIEW: Automated DEP-Based Cell Characterization
LabVIEW is employed to create an automated system for DEP experiments, enabling high-

throughput analysis.

Automated Experimental Workflow:
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LabVIEW Control

Experimental Hardware Real-Time Analysis

Control Function Generator (Frequency, Voltage)

Microfluidic DEP Device

Control Syringe Pump (Flow Rate) Control Camera (Image Acquisition)

Image Processing & Cell Tracking

Microscope Data Logging & Analysis

Click to download full resolution via product page

Logical relationship in a LabVIEW-automated DEP characterization system.

Key Steps:

System Integration: LabVIEW is used to interface with and control all the hardware

components of the DEP setup, including a function generator, syringe pump, and a camera

mounted on a microscope.

Automated Experiment: A LabVIEW program is created to automate the experimental

sequence. This includes controlling the applied electric field parameters (frequency and

voltage), managing the flow of the cell suspension, and triggering image acquisition.

Real-Time Analysis: LabVIEW can be used to perform real-time image processing to track

individual cells and quantify their movement in response to the DEP force. This allows for the

automated characterization of the DEP response of a large number of cells.[7][8][9]

Concluding Remarks
The selection of software for DEP analysis depends heavily on the specific research goals.
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OpenDEP offers a cost-effective and customizable solution for researchers interested in

acquiring and analyzing DEP spectra, with performance comparable to commercial systems.

3DEP provides a validated, off-the-shelf solution for DEP analysis, serving as a reliable

standard in the field.

COMSOL Multiphysics is an indispensable tool for the design and optimization of DEP

microfluidic devices, allowing for detailed simulation of the underlying physics before

fabrication and experimentation.

LabVIEW excels in the automation of DEP experiments, enabling high-throughput data

acquisition and real-time analysis, which is particularly valuable for studies involving large

cell populations.

For a comprehensive DEP research workflow, a combination of these tools is often the most

effective approach. For instance, COMSOL can be used to design an optimal microfluidic

device, which is then fabricated and used in an experiment automated with LabVIEW, and the

results can be analyzed and validated using a system like OpenDEP or compared against a

standard like 3DEP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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